Cas no 2137682-38-1 (5-(3-Methoxypyrrolidin-1-yl)pyridine-2-carbaldehyde)

• Product Name: 5-(3-Methoxypyrrolidin-1-yl)pyridine-2-carbaldehyde
• CAS No: 2137682-38-1
• MF: C₁₁H₁₄N₂O₂
• MW: 206.241062641144
• CID: 6526196
• PubChem ID: 165460448
• Update Time: 2025-07-22

5-(3-Methoxypyrrolidin-1-yl)pyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2137682-38-1
• 5-(3-methoxypyrrolidin-1-yl)pyridine-2-carbaldehyde
• EN300-726196
• 5-(3-Methoxypyrrolidin-1-yl)pyridine-2-carbaldehyde

• Inchi： 1S/C11H14N2O2/c1-15-11-4-5-13(7-11)10-3-2-9(8-14)12-6-10/h2-3,6,8,11H,4-5,7H2,1H3
• InChI Key： OYFDZBIFUFROME-UHFFFAOYSA-N
• SMILES： O(C)C1CN(C2C=NC(C=O)=CC=2)CC1

Computed Properties

• Exact Mass: 206.105527694g/mol
• Monoisotopic Mass: 206.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 42.4Ų

Additional information on 5-(3-Methoxypyrrolidin-1-yl)pyridine-2-carbaldehyde

Recent Advances in the Study of 5-(3-Methoxypyrrolidin-1-yl)pyridine-2-carbaldehyde (CAS: 2137682-38-1)

The compound 5-(3-Methoxypyrrolidin-1-yl)pyridine-2-carbaldehyde (CAS: 2137682-38-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine and pyridine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug development.

One of the most notable advancements in the study of this compound is its role as a precursor in the synthesis of novel kinase inhibitors. Kinases are critical targets in the treatment of cancers and inflammatory diseases, and the structural features of 5-(3-Methoxypyrrolidin-1-yl)pyridine-2-carbaldehyde make it an attractive scaffold for designing selective inhibitors. Researchers have reported successful modifications of this compound to enhance its binding affinity and selectivity towards specific kinase targets, such as JAK and EGFR kinases.

In addition to its application in kinase inhibitor development, recent studies have explored the compound's potential in central nervous system (CNS) drug discovery. The presence of the methoxypyrrolidine group suggests favorable blood-brain barrier permeability, making it a candidate for targeting neurological disorders. Preliminary in vitro and in vivo studies have demonstrated its efficacy in modulating neurotransmitter systems, although further research is needed to fully elucidate its mechanisms of action.

The synthesis of 5-(3-Methoxypyrrolidin-1-yl)pyridine-2-carbaldehyde has also been optimized in recent years. Novel catalytic methods and green chemistry approaches have been employed to improve yield and reduce environmental impact. For instance, a recent publication highlighted the use of palladium-catalyzed cross-coupling reactions to achieve high-purity yields of the compound, which is crucial for its application in high-throughput screening and drug development pipelines.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as metabolic stability, toxicity profiles, and scalable synthesis need to be addressed. Ongoing research is focused on derivatization strategies to improve these aspects while retaining the compound's therapeutic potential. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, 5-(3-Methoxypyrrolidin-1-yl)pyridine-2-carbaldehyde (CAS: 2137682-38-1) represents a versatile and promising molecule in chemical biology and drug discovery. Its applications in kinase inhibition and CNS therapeutics, coupled with advances in synthetic methodologies, underscore its importance in contemporary research. Future studies will likely focus on optimizing its pharmacological properties and exploring new therapeutic indications, paving the way for its potential clinical use.